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Compound of Interest

Compound Name: Helium

Cat. No.: B1201725

Helium, a colorless, odorless, and non-flammable noble gas, is a critical component in
numerous research and drug development applications, from cooling superconducting magnets
in MRI machines to serving as a carrier gas in chromatography.[1] While generally considered
safe, improper handling of helium, particularly in its liquid state or compressed gas form, can
pose significant risks, including asphyxiation and severe cryogenic burns.[2][3][4]

This guide provides essential, step-by-step safety and logistical information for laboratory
personnel, ensuring the safe handling, storage, and disposal of helium, thereby fostering a
secure research environment.

Personal Protective Equipment (PPE): Your First Line of
Defense

The appropriate Personal Protective Equipment (PPE) is crucial to mitigate the risks associated
with handling helium. The specific requirements vary depending on whether you are working
with gaseous or liquid helium.

For Handling Compressed Helium Gas Cylinders:
o Safety Glasses: To protect against pressure releases.[5]

e Gloves: To prevent common pinching injuries when moving cylinders.[5]
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o Safety Shoes with Metatarsal Supports: Recommended to protect against foot injuries from
falling cylinders.[5]

For Handling Liquid Helium:

e Cryogenic Gloves: Insulated gloves are mandatory to protect against the extreme cold,
which can cause severe frostbite.[4][6]

o Face Shield and Safety Goggles: To protect the eyes and face from splashes of liquid
helium.[1][4][6]

» Protective Clothing: Long-sleeved shirts, long pants, and closed-toe shoes are essential to
cover exposed skin.[4][7] In some situations, a protective apron may be advisable.

» Self-Contained Breathing Apparatus (SCBA): In emergency situations or in confined spaces
where oxygen deficiency is a risk, an SCBA must be used.[2][7]

Operational Plan: From Receiving to In-Use

A systematic approach to handling helium cylinders is paramount to laboratory safety. The
following procedures should be strictly adhered to.

Receiving and Inspection:

 Inspect Cylinders Upon Delivery: Before accepting a helium cylinder, visually inspect it for
any signs of damage, such as dents or rust.[3]

o Verify Labels: Ensure the cylinder is clearly labeled as containing helium.[9]

o Check Valve Outlets: Inspect the valve outlet for any contamination before attaching any
equipment.[9]

Transportation:

o Use a Cylinder Cart: Always use a trolley or cylinder cart to move cylinders, even for short
distances.[3][5][10] Never drag or roll cylinders.[9][11]
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e Secure Cylinders: During transport, cylinders must be firmly secured to prevent them from
falling or striking each other.[5][9][11]

e Vehicle Transportation: If transporting in a vehicle, ensure good ventilation by keeping a
window slightly open.[9][11] Cylinders should be unloaded promptly and not stored in
vehicles.[9][11]

Storage:

o Upright and Secured: Store cylinders in an upright position and securely fastened with
chains or straps to a wall or a stable structure to prevent them from tipping over.[1][5][11]

» Well-Ventilated Area: Storage areas must be well-ventilated to prevent the accumulation of
helium, which can displace oxygen.[1][2][11] A minimum of six air changes per hour is
suggested for areas with liquid helium.[2]

o Away from Heat and Flammables: Keep cylinders away from heat sources, direct sunlight,
and flammable materials.[1][11] The storage area temperature should not exceed 49°C
(120°F).[11]

In-Use Procedures:

o Secure the Cylinder: Before use, ensure the cylinder is securely chained or placed in a
safety stand.[5]

o Use the Correct Equipment: Only use regulators and equipment specifically designed for
helium.[1]

e Open Valves Slowly: Always open the cylinder valve slowly to prevent sudden pressure
release.[9][10] Stand to the side of the cylinder when opening the valve, never directly in
front of it.[5]

o Check for Leaks: After connecting equipment, check for leaks using a soapy water solution.

o Close Valves When Not in Use: The cylinder valve should be closed when the gas is not in
use, even if the cylinder is believed to be empty.[11]
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Quantitative Safety Data

For quick reference, the following table summarizes key quantitative safety parameters for
handling helium.

Parameter Value/Recommendation Source(s)

Minimum Oxygen

) 19.5% [2]

Concentration
Suggested Air Changes (Liquid

g_g ges (L Minimum of 6 per hour [2]
Helium Areas)
Maximum Storage

49°C (120°F) [11]

Temperature
Liquid Helium Boiling Point -268.9°C (-452.1°F) [1]

Disposal Plan: Responsible End-of-Life Management

Proper disposal of helium cylinders is crucial for safety and environmental responsibility. The
procedure differs for disposable and reusable cylinders.

For Disposable (Non-Refillable) Cylinders:

Ensure the Cylinder is Empty: Fully open the valve and push down on the nozzle until all
hissing stops, indicating the cylinder is empty.[12]

e Puncture the Rupture Disc: For safety, and to indicate the cylinder is empty, puncture the
rupture disc on the shoulder of the tank using a hammer and a flat-headed screwdriver.[12]

o Mark as "Empty": Clearly write "Empty" on the tank and circle the punctured hole.[12]

» Dispose with Regular Waste: Smaller disposable helium tanks can often be disposed of with
regular garbage.[12][13] However, always check with your local waste management provider
for specific regulations.[14]

For Reusable (Refillable) Cylinders:
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e Return to Supplier: Reusable cylinders are the property of the gas supplier and should be
returned to them once empty.[15] Do not attempt to dispose of them.

e Proper Preparation for Return: Before returning, ensure the valve is fully closed and the
valve protection cap is securely in place.[5]

Emergency Procedures

In the event of an emergency, follow these steps:

e Asphyxiation: If someone is suffering from a lack of oxygen, immediately move them to an
area with fresh air.[2] If they are not breathing, administer artificial respiration and seek
immediate medical attention.[2][4]

e Cryogenic Burns (Frostbite): For skin contact with liquid helium, flush the affected area with
lukewarm water (not exceeding 40°C or 105°F).[2][4] Do not rub the affected area.[4]
Remove any clothing that may restrict circulation and seek immediate medical attention.[2]

o Leaks: If a leak is detected, and it is safe to do so, close the cylinder valve. Evacuate the
area and ensure it is well-ventilated.

Visualizing Safety: Helium Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of helium in a
laboratory setting, from initial receipt to final disposal.
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Preparation & Receiving

_________________________________________________

Receive Cylinder

Personal Protective Equipment (PPE)
| I

Gaseous He: Liquid He:
Safety Glasses, Gloves Cryo-Gloves, Face Shield

Inspect for Damage & Labels

Handlingv& Storage

Transport with Cart

Store Upright & Secured

In-Use Procedures

Disposal
A4

Ensure Cylinder is Empty

Dispose or Return

Click to download full resolution via product page

Caption: Logical workflow for safe helium handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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